Cas no 1805052-40-7 (2-(Chloromethyl)-3-(difluoromethyl)-4,6-dihydroxypyridine)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-4,6-dihydroxypyridine
• CAS No: 1805052-40-7
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4917661
• Update Time: 2025-06-13

2-(Chloromethyl)-3-(difluoromethyl)-4,6-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-4,6-dihydroxypyridine

• Inchi： 1S/C7H6ClF2NO2/c8-2-3-6(7(9)10)4(12)1-5(13)11-3/h1,7H,2H2,(H2,11,12,13)
• InChI Key： GMXSCYOGOFOVPF-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C(=CC(N1)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.1
• Topological Polar Surface Area: 49.3

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-4,6-dihydroxypyridine

Comprehensive Overview of 2-(Chloromethyl)-3-(difluoromethyl)-4,6-dihydroxypyridine (CAS No. 1805052-40-7)

2-(Chloromethyl)-3-(difluoromethyl)-4,6-dihydroxypyridine (CAS No. 1805052-40-7) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl and a difluoromethyl moiety, which contribute to its reactivity and versatility in synthetic applications. Researchers are increasingly interested in this molecule due to its structural attributes, which make it a valuable intermediate in the development of novel bioactive compounds.

The growing demand for fluorinated pyridine derivatives in drug discovery has placed 2-(Chloromethyl)-3-(difluoromethyl)-4,6-dihydroxypyridine in the spotlight. Fluorinated compounds are known for their enhanced metabolic stability and bioavailability, making them critical in the design of next-generation therapeutics. This compound’s difluoromethyl group is particularly noteworthy, as it mimics the steric and electronic properties of a hydroxyl group while offering improved resistance to enzymatic degradation. Such characteristics align with current trends in medicinal chemistry, where fluorine-containing building blocks are prioritized for optimizing drug candidates.

In agrochemical applications, 2-(Chloromethyl)-3-(difluoromethyl)-4,6-dihydroxypyridine serves as a precursor for developing advanced crop protection agents. The chloromethyl functionality enables facile derivatization, allowing chemists to introduce diverse substituents tailored to target-specific pests or pathogens. With the rising global focus on sustainable agriculture, this compound’s role in creating low-environmental-impact pesticides has garnered attention. Its potential to reduce application rates while maintaining efficacy addresses key industry challenges, such as resistance management and environmental stewardship.

From a synthetic perspective, the compound’s 4,6-dihydroxypyridine core offers opportunities for further functionalization, enabling the construction of complex heterocyclic systems. Recent studies highlight its utility in multicomponent reactions and catalyzed transformations, which are pivotal for streamlining the synthesis of high-value intermediates. Researchers exploring green chemistry methodologies have also investigated this molecule, leveraging its reactivity under mild conditions to minimize waste and energy consumption.

Analytical characterization of CAS No. 1805052-40-7 involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm the compound’s purity and structural integrity, ensuring reproducibility in downstream applications. Quality control protocols are critical, given the compound’s role in precision synthesis, where even minor impurities can impact reaction outcomes.

Looking ahead, 2-(Chloromethyl)-3-(difluoromethyl)-4,6-dihydroxypyridine is poised to play a pivotal role in interdisciplinary research. Its compatibility with high-throughput screening platforms and computational modeling tools aligns with the pharmaceutical industry’s shift toward data-driven discovery. Additionally, its relevance to bioconjugation strategies and prodrug design underscores its adaptability to emerging therapeutic modalities, such as targeted drug delivery systems.

In summary, CAS No. 1805052-40-7 represents a convergence of innovation and practicality, addressing contemporary needs in both life sciences and material chemistry. Its structural features and synthetic accessibility position it as a cornerstone for future breakthroughs, resonating with researchers seeking cutting-edge chemical tools to solve complex challenges.